Cas no 123882-06-4 (Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI))

• Product name: Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI)
• CAS No: 123882-06-4
• MF: C₁₁H₁₄I₂N₂O₆
• MW: 524.047607898712
• CID: 185325
• PubChem ID: 5271960

Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI)
• 5-(1-hydroxy-2,2-diiodoethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 123882-05-3
• 123882-06-4
• 1-(2-Deoxypentofuranosyl)-4-hydroxy-5-(1-hydroxy-2,2-diiodoethyl)pyrimidin-2(1H)-one
• DTXSID10924627
• Uridine, 2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-
• CHEMBL3143537
• 5-(1-hydroxy-2,2-diiodo-ethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 5-(1-Hydroxy-2,2-iodoethyl)uridine
• BDBM50229154

• Inchi： InChI=1S/C11H14I2N2O6/c12-9(13)8(18)4-2-15(11(20)14-10(4)19)7-1-5(17)6(3-16)21-7/h2,5-9,16-18H,1,3H2,(H,14,19,20)/t5-,6+,7-,8?/m1/s1
• InChI Key： WPEFOXWIOSPBJW-MOMMNUENSA-N
• SMILES： OC[C@@H]1O[C@@H](N2C=C(C(C(I)I)O)C(=O)NC2=O)C[C@H]1O

Computed Properties

• Exact Mass: 523.89413g/mol
• Monoisotopic Mass: 523.89413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: -0.1